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Compound of Interest

Compound Name: Dibromodifluoromethane

Cat. No.: B1204443 Get Quote

This guide provides comprehensive safety, handling, and disposal procedures for

Dibromodifluoromethane (CBr₂F₂), also known as Halon 1202. Adherence to these protocols

is critical for ensuring the safety of all laboratory personnel.

Hazard Identification and Immediate Precautions
Dibromodifluoromethane is a colorless, heavy liquid or gas with a characteristic odor.[1] It is

non-combustible but presents significant health risks.[1][2] Key hazards include:

Inhalation: May cause drowsiness, dizziness, confusion, and respiratory tract irritation.[2][3]

High concentrations can displace oxygen, leading to rapid suffocation, especially in confined

spaces.[2][3]

Skin Contact: Direct contact with the cold gas or liquid can cause frostbite.[3] It may also

cause skin irritation.[4]

Eye Contact: Can cause serious eye irritation.[4] Direct contact may also result in freezing of

tissues.[3]

Pressurized Container Hazard: Contents are under pressure and may explode if heated.[3]

Decomposition: Decomposes on contact with hot surfaces or flames, producing toxic and

corrosive gases like hydrogen fluoride and hydrogen bromide.[2][3]
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Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling Dibromodifluoromethane. The

following equipment must be used:

Protection Type Specific Recommendations Source

Respiratory Protection

Use only in a well-ventilated

area or a certified chemical

fume hood.[3][5] In case of

inadequate ventilation,

oxygen-deficient atmospheres,

or for emergency response, a

NIOSH-approved self-

contained breathing apparatus

(SCBA) is required.[3][6] An

air-purifying respirator will not

provide adequate protection in

low-oxygen environments.[3]

[3][5][6]

Eye & Face Protection

Chemical goggles or safety

glasses with side shields are

mandatory to prevent splashes

and contact with gas.[3]

[3]

Hand Protection

Wear impervious, chemically

resistant gloves.[5] Gloves

must be inspected before use

and disposed of properly after

handling.[5]

[5]

Skin & Body Protection

Wear normal work wear or a

lab coat.[3] For larger

quantities or potential for

significant exposure, wear

impervious protective clothing.

[5]

[3][5]
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Occupational Exposure Limits
Personnel should be aware of the established occupational exposure limits for

Dibromodifluoromethane to minimize health risks.

Organization Limit Type Value

ACGIH TWA 100 ppm (858 mg/m³)

NIOSH REL TWA (10 hours) 100 ppm (860 mg/m³)

OSHA PEL TWA (8 hours) 100 ppm (860 mg/m³)

Source:[4][7] TWA (Time-Weighted Average)

Operational and Disposal Plans
Step-by-Step Handling Protocol

Pre-Handling Preparations:

Ensure all safety precautions have been read and understood.[8]

Verify that a chemical fume hood is certified and functioning correctly.

Inspect all PPE for integrity before use.[5]

Locate the nearest emergency shower and eyewash station.

Confirm that the work area is well-ventilated.[3][5]

Safe Handling Procedure:

Always handle Dibromodifluoromethane within a chemical fume hood to avoid breathing

vapors.[3][5]

Avoid direct contact with skin and eyes.[5]

Do not eat, drink, or smoke in the handling area.[2]
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Use equipment rated for cylinder pressure and ensure it is constructed of compatible

materials.[7]

Prevent dropping or striking pressurized containers against each other.[3]

Storage Requirements:

Store in a cool, dry, and well-ventilated area, out of direct sunlight.[3]

Keep containers tightly closed and secured upright to prevent falling.[3][7]

Store away from incompatible materials, such as alkali or alkaline earth metals and

powdered metals like aluminum and zinc.[2][3]

Cylinder temperatures should not exceed 52°C (125°F).[7]

Emergency Spill Response
In the event of a leak or spill, follow these procedures immediately.

Caption: Workflow for Dibromodifluoromethane Spill Response.

Spill Cleanup Steps:

Isolate and Evacuate: Immediately isolate the spill or leak area for at least 50 meters (150

feet) for liquids and evacuate all personnel to a safe area.[9]

Ventilate: Ventilate the area of the leak.[3]

Protective Equipment: Do not enter the area without appropriate PPE, including a self-

contained breathing apparatus if ventilation is inadequate or in a confined space.[3][6]

Containment: Stop the leak if it is safe to do so.[9] For small spills, use a non-combustible

absorbent material like sand to contain it.[9]

Cleanup: With a clean shovel, place the absorbed material into a suitable, dry, closed

container for disposal.[5][9] Do not use high-pressure water streams to scatter the material.

[9]
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Decontamination: Clean the affected area thoroughly.

Disposal Plan
The disposal of Dibromodifluoromethane and its containers must comply with all local, state,

and federal regulations.

Chemical Disposal: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[5] Do not discharge into

sewer systems or contaminate water, foodstuffs, or feed.[5]

Container Disposal: Do not puncture, cut, or weld on or near the container.[3] Empty

containers may retain product residue and can be hazardous.[7] Dispose of the container in

accordance with all applicable regulations.[3] Surplus and non-recyclable products should be

handled by a licensed waste disposal contractor.[7]

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Procedure Source

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing.[3] If breathing is

difficult, administer oxygen.[3]

Seek immediate medical

attention.[3]

[3]

Skin Contact

For frostbite or direct liquid

contact, flush the affected area

with water.[3] Remove any

contaminated clothing.[6][7]

Obtain medical attention if

frostbite, blistering, or redness

persists.[3]

[3][6][7]

Eye Contact

Immediately flood the eye with

plenty of warm water for at

least 15 minutes, holding the

eyelid open.[3] Remove

contact lenses if present and

easy to do.[4][6] Obtain

medical attention.[3]

[3][4][6]

Ingestion

Ingestion is not considered a

likely route of exposure for this

substance.[3] If it occurs, make

the victim drink water (two

glasses at most) and consult a

physician immediately.[4][6]

[3][4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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